Cas no 83566-38-5 (Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate)

83566-38-5 structure
Product name:Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate
Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate
- 5-amino-1H-imidazole-2,4-dicarboxylic acid diethyl ester
- Oprea1_716423
- SMR000041346
- AM807564
- AKOS015905425
- 83566-38-5
- SCHEMBL2523099
- CHEMBL1594563
- NCGC00018919-01
- NCGC00018919-02
- 1H-Imidazole-2,4-dicarboxylic acid, 5-amino-, diethyl ester
- 2,5-diethyl 4-amino-1H-imidazole-2,5-dicarboxylate
- HMS2284P14
- diethyl4-amino-1H-imidazole-2,5-dicarboxylate
- MLS000028323
- DTXSID10349775
- diethyl 5-amino-1H-imidazole-2,4-dicarboxylate
- DB-351190
-
- Inchi: InChI=1S/C9H13N3O4/c1-3-15-8(13)5-6(10)12-7(11-5)9(14)16-4-2/h3-4,10H2,1-2H3,(H,11,12)
- InChI Key: QWCGZDVIVAHGRP-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=C(N)N=C(C(=O)OCC)N1
Computed Properties
- Exact Mass: 227.09060590g/mol
- Monoisotopic Mass: 227.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 107Ų
Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM186842-1g |
diethyl 4-amino-1H-imidazole-2,5-dicarboxylate |
83566-38-5 | 95% | 1g |
$505 | 2021-08-05 | |
Chemenu | CM186842-1g |
diethyl 4-amino-1H-imidazole-2,5-dicarboxylate |
83566-38-5 | 95% | 1g |
$*** | 2023-05-29 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1743349-1g |
Diethyl 4-amino-1h-imidazole-2,5-dicarboxylate |
83566-38-5 | 98% | 1g |
¥4272.00 | 2024-07-28 | |
Crysdot LLC | CD11048992-1g |
Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate |
83566-38-5 | 95+% | 1g |
$535 | 2024-07-18 | |
Alichem | A069002455-1g |
Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate |
83566-38-5 | 95% | 1g |
$431.64 | 2023-08-31 |
Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate Related Literature
-
Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
-
Ting Yang Hsie,Shu Kuei Huang Food Funct., 2017,8, 1859-1868
-
Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
-
Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
-
Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
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